Cas no 1111096-04-8 (5-Bromo-2-fluoro-4-methylphenol)

5-Bromo-2-fluoro-4-methylphenol is a halogenated phenolic compound characterized by its bromo and fluoro substituents on an aromatic ring with a methyl group at the para position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group can influence steric and electronic properties. Its high purity and stability under standard conditions ensure consistent performance in research and industrial processes. The compound is typically handled under controlled conditions due to its potential reactivity.
5-Bromo-2-fluoro-4-methylphenol structure
1111096-04-8 structure
Product Name:5-Bromo-2-fluoro-4-methylphenol
CAS No:1111096-04-8
MF:C7H6BrFO
MW:205.024344921112
MDL:MFCD12405415
CID:2083777
PubChem ID:54772399
Update Time:2025-06-06

5-Bromo-2-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-fluoro-4-methylphenol
    • STL556380
    • BBL102577
    • FCH1345131
    • SY028618
    • PC500577
    • PS-11873
    • AKOS005259137
    • 1111096-04-8
    • N12664
    • SCHEMBL19691580
    • DA-37836
    • CS-0139899
    • AU-004/43508123
    • MFCD12405415
    • MDL: MFCD12405415
    • Inchi: 1S/C7H6BrFO/c1-4-2-6(9)7(10)3-5(4)8/h2-3,10H,1H3
    • InChI Key: REASDODZSVTATN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C)F)O

Computed Properties

  • Exact Mass: 203.95861g/mol
  • Monoisotopic Mass: 203.95861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.646±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 226.8±35.0 ºC (760 Torr),
  • Flash Point: 91.0±25.9 ºC,
  • Solubility: Very slightly soluble (0.55 g/l) (25 º C),

5-Bromo-2-fluoro-4-methylphenol Pricemore >>

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